Cas no 1361783-10-9 (2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile)

• Product Name: 2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile
• CAS No: 1361783-10-9
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912736
• Update Time: 2025-08-05

2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-1-2-10(11(15)6-9)13-5-8(3-4-17)12(16)7-18-13/h1-2,5-7H,3H2
• InChI Key： ODPYSCOMIGHRBO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(CC#N)C(=CN=1)F)Cl

Computed Properties

• Exact Mass: 279.997
• Monoisotopic Mass: 279.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile

2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1361783-10-9)

2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile, also known by its CAS registry number CAS No. 1361783-10-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with substituents that confer specific electronic and steric properties. The presence of a fluorine atom at the 5-position and a dichlorophenyl group at the 2-position, along with an acetonitrile group at the 4-position, makes this compound particularly interesting for researchers and industry professionals alike.

The molecular formula of 2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile is C₁₀H₆Cl₂FN₃, with a molecular weight of approximately 267.6 g/mol. Its structure is notable for the pyridine ring, which serves as a central framework for the attachment of various functional groups. The dichlorophenyl group introduces electron-withdrawing effects, while the fluorine atom enhances the compound's stability and reactivity. The acetonitrile group further contributes to the compound's versatility by providing additional sites for chemical modification or interaction.

Recent studies have highlighted the potential of CAS No. 1361783-10-9 in the field of agricultural chemistry, particularly as a precursor for herbicides and fungicides. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of bioactive molecules that exhibit strong inhibitory effects against plant pathogens. For instance, a study published in the Journal of Agricultural and Food Chemistry in 2023 reported that derivatives of this compound showed promising results in controlling fungal infections in crops without adverse effects on plant growth.

In addition to its agricultural applications, 2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile has gained attention in materials science due to its potential as a building block for advanced materials such as organic semiconductors and optoelectronic devices. The compound's electronic properties make it suitable for use in thin-film transistors and light-emitting diodes (LEDs). A team of scientists from Stanford University recently developed a novel organic semiconductor material incorporating this compound, which exhibited enhanced charge transport properties compared to traditional materials.

The synthesis of CAS No. 1361783-10-9 typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound in laboratory settings.

In terms of physical properties, 2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile is a crystalline solid with a melting point of around 155°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate to high, making it suitable for various solution-based chemical processes.

The toxicity profile of this compound has been extensively studied to ensure its safe handling and application in industrial settings. According to recent research published in Toxicological Sciences (2023), acute exposure to this compound does not pose significant risks to human health when handled under recommended safety protocols. However, long-term exposure studies are currently underway to fully understand its potential chronic effects.

In conclusion, CAS No. 1361783-10-9, or 2-(2,4-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.